Cas no 65864-86-0 (Diazene, phenyl(triphenylmethyl)-, (E)-)

• Product name: Diazene, phenyl(triphenylmethyl)-, (E)-
• CAS No: 65864-86-0
• MF: C₂₅H₂₀N₂
• MW: 348.44
• CID: 4114442
• PubChem ID: 70424

Diazene, phenyl(triphenylmethyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Diazene, phenyl(triphenylmethyl)-, (E)-
• Diazene, 1-phenyl-2-(triphenylmethyl)-, (1E)-
• 1-Phenyl-2-(triphenylmethyl)diazene
• 65864-86-0
• NSC36384
• Benzeneazomethane, 1',1',1'-triphenyl-
• SCHEMBL491313
• (Phenylazo)triphenylmethane
• DTXSID7061358
• Diazene, phenyl(triphenylmethyl)-
• 981-18-0
• 1-Phenyl-2-trityldiazene
• phenylazotriphenylmethane
• YFMFSCRSAWIWOP-UHFFFAOYSA-N
• NSC-36384
• Phenyldiazotriphenylmethane
• Triphenylmethylazobenzene
• Triphenyl(phenylazo)methane
• NSC 36384
• (E)-phenyl(triphenylmethyl)diazene
• Diazene, 1-phenyl-2-(triphenylmethyl)-
• Benzeneazomethane,1',1'-triphenyl-
• (1E)-1-Phenyl-2-(triphenylmethyl)diazene
• EG76V425Q3

• Inchi： InChI=1S/C25H20N2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)27-26-24-19-11-4-12-20-24/h1-20H
• InChI Key： YFMFSCRSAWIWOP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 348.162648646Da
• Monoisotopic Mass: 348.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų
• XLogP3: 6.8